Cas no 1804735-41-8 (Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate)

Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate is a highly functionalized pyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—an iodine substituent, nitro group, and trifluoromethoxy moiety—make it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and further derivatization. The electron-withdrawing trifluoromethoxy group enhances reactivity, while the iodine atom provides a handle for metal-catalyzed transformations. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and specialty materials due to its ability to introduce multiple functional groups in a single step. Its stability and well-defined reactivity profile ensure consistent performance in synthetic applications.
Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate structure
1804735-41-8 structure
Product Name:Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate
CAS No:1804735-41-8
MF:C9H6F3IN2O5
MW:406.054025173187
CID:4836825
Update Time:2025-06-08

Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate
    • Inchi: 1S/C9H6F3IN2O5/c1-2-19-8(16)7-6(13)4(15(17)18)3-5(14-7)20-9(10,11)12/h3H,2H2,1H3
    • InChI Key: HRDUOGZJKGBFHT-UHFFFAOYSA-N
    • SMILES: IC1=C(C=C(N=C1C(=O)OCC)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 376
  • XLogP3: 3.4
  • Topological Polar Surface Area: 94.2

Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029089916-1g
Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate
1804735-41-8 97%
1g
$1,460.20 2022-04-01

Additional information on Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804735-41-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate, identified by its CAS number 1804735-41-8, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of an iodo substituent, a nitro group, and a trifluoromethoxy moiety, make it an invaluable building block for medicinal chemists.

The significance of Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate in modern drug discovery cannot be overstated. The pyridine core is a common pharmacophore in many therapeutic agents, and modifications to this scaffold often lead to enhanced pharmacological properties. The iodo group, in particular, provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the nitro and trifluoromethoxy groups contribute to the compound's lipophilicity and metabolic stability, making it an attractive candidate for further derivatization.

In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Pyridine derivatives have shown promise in this area due to their ability to interact with specific neurotransmitter receptors and ion channels. Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate has been utilized in several synthetic routes aimed at creating novel acetylcholinesterase inhibitors and dopaminergic agents. For instance, researchers have leveraged its reactive iodo group to introduce new side chains that enhance binding affinity to target enzymes.

The trifluoromethoxy substituent is another critical feature of this compound that contributes to its pharmaceutical relevance. Fluoroalkyl groups are frequently incorporated into drug molecules due to their ability to improve pharmacokinetic profiles, including bioavailability and resistance to metabolic degradation. The presence of the trifluoromethoxy group in Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate not only enhances its lipophilicity but also modulates its electronic properties, making it an excellent precursor for designing molecules with tailored biological activities.

Moreover, the nitro group plays a pivotal role in the reactivity and functionality of this compound. Nitro compounds are well-known for their ability to undergo reduction to amine derivatives, which can be further functionalized into more complex structures. This property has been exploited in synthetic chemistry to introduce amine functionalities at specific positions within the pyridine scaffold, enabling the creation of novel pharmacophores with improved therapeutic efficacy.

The versatility of Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate extends beyond its applications in neurological drug discovery. It has also been employed in the synthesis of anti-inflammatory agents and immunomodulators. The combination of the iodo, nitro, and trifluoromethoxy groups provides multiple opportunities for selective functionalization, allowing chemists to tailor the molecular structure for specific biological targets. For example, recent studies have demonstrated its utility in generating novel nonsteroidal anti-inflammatory drugs (NSAIDs) by introducing carboxylic acid or ester functionalities at the 2-position of the pyridine ring.

In conclusion, Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804735-41-8) is a multifaceted compound with broad applications in pharmaceutical synthesis. Its unique structural features make it an indispensable intermediate for developing innovative therapeutics targeting various diseases. As research continues to uncover new biological pathways and drug targets, the demand for high-quality intermediates like this one is expected to grow exponentially. The ongoing development of synthetic methodologies that enhance the efficiency and selectivity of reactions involving Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate will further solidify its importance in modern medicinal chemistry.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.